Cas no 123444-29-1 (Pyrido[1,2-a]benzimidazol-8-ol)

• Product Name: Pyrido[1,2-a]benzimidazol-8-ol
• CAS No: 123444-29-1
• MF: C₁₁H₈N₂O
• MW: 184.19402217865
• CID: 104128
• PubChem ID: 15821254
• Update Time: 2025-04-18

Pyrido[1,2-a]benzimidazol-8-ol Chemical and Physical Properties

Names and Identifiers

• Pyrido[1,2-a]benzimidazol-8-ol
• Pyrido[1,2-a]benzimidazol-8-ol (9CI)
• Benzo[4,5]imidazo[1,2-a]pyridin-8-ol
• DTXSID40578617
• 123444-29-1
• Oprea1_681671

• Inchi： 1S/C11H8N2O/c14-8-4-5-9-10(7-8)13-6-2-1-3-11(13)12-9/h1-7,14H
• InChI Key： ALVJTLMBJPKXLZ-UHFFFAOYSA-N
• SMILES： OC1C=CC2=C(C=1)N1C=CC=CC1=N2

Computed Properties

• Exact Mass: 184.06374
• Monoisotopic Mass: 184.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 37.5Ų

Experimental Properties

• PSA: 37.53